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Abstract
(Rac)-AZD8186 is a potent and selective inhibitor of the phosphoinositide 3-kinase (PI3K) beta

(PI3Kβ) and delta (PI3Kδ) isoforms, which are critical components of the PI3K/AKT/mTOR

signaling pathway. Dysregulation of this pathway is a hallmark of many cancers, making

AZD8186 a promising therapeutic agent. The detection and quantification of AZD8186 and its

metabolites in biological matrices are essential for pharmacokinetic (PK), pharmacodynamic

(PD), and drug metabolism and pharmacokinetics (DMPK) studies. This document provides

detailed application notes and protocols for the analysis of (Rac)-AZD8186 and its metabolites

using mass spectrometry-based methods, primarily focusing on liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Introduction
AZD8186 is an orally bioavailable small molecule that targets the p110β and p110δ catalytic

subunits of PI3K. By inhibiting these isoforms, AZD8186 effectively downregulates the

PI3K/AKT/mTOR signaling cascade, leading to decreased tumor cell proliferation and survival.

[1] Understanding the metabolic fate of AZD8186 is crucial for characterizing its overall

exposure, identifying potentially active or toxic metabolites, and establishing a comprehensive

pharmacokinetic profile.
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Mass spectrometry, particularly when coupled with liquid chromatography, offers the high

sensitivity and selectivity required for the quantitative analysis of drugs and their metabolites in

complex biological fluids such as plasma. A validated bioanalytical method for the

determination of (Rac)-AZD8186 and its active metabolite, AZ13472080, in plasma has been

developed and utilized in clinical trials.[2] This document outlines the key experimental

procedures and provides representative protocols for such analyses.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway of (Rac)-AZD8186 and a

general workflow for the mass spectrometric analysis of its metabolites.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b612112?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662946/
https://www.benchchem.com/product/b612112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3Kβ / PI3Kδ

G-Protein Coupled
Receptor (GPCR)

PIP3 phosphorylates

PIP2

AKT activates mTORC1 activates Cell Proliferation
& Survival

 promotes

(Rac)-AZD8186  inhibits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
(e.g., Plasma)

Sample Preparation
(Protein Precipitation, SPE)

 Extraction

UPLC Separation

 Injection

Tandem Mass Spectrometry
(MS/MS)

 Ionization

Data Acquisition
& Processing

 Detection

Quantitative Analysis
& Reporting

 Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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